Cas no 2229029-86-9 (2-(1-Phenylcyclopropyl)azetidine)

• Product Name: 2-(1-Phenylcyclopropyl)azetidine
• CAS No: 2229029-86-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5793979
• PubChem ID: 165650465
• Update Time: 2025-10-20

2-(1-Phenylcyclopropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1860511
• 2229029-86-9
• 2-(1-phenylcyclopropyl)azetidine
• 2-(1-Phenylcyclopropyl)azetidine

• Inchi： 1S/C12H15N/c1-2-4-10(5-3-1)12(7-8-12)11-6-9-13-11/h1-5,11,13H,6-9H2
• InChI Key： AZMSRTODOWOXEM-UHFFFAOYSA-N
• SMILES： N1CCC1C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(1-Phenylcyclopropyl)azetidine

2-(1-Phenylcyclopropyl)azetidine: A Comprehensive Overview

The compound 2-(1-Phenylcyclopropyl)azetidine, with the CAS number 2229029-86-9, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a unique bicyclic structure that combines a cyclopropane ring fused to an azetidine ring, making it a promising candidate for various applications in drug discovery and chemical synthesis. Recent studies have highlighted its potential as a building block for complex molecular architectures and its role in understanding the relationship between molecular structure and biological activity.

The synthesis of 2-(1-Phenylcyclopropyl)azetidine has been optimized through various methodologies, including transition-metal-catalyzed reactions and organocatalytic processes. These advancements have not only improved the yield but also expanded the scope of its applications. Researchers have demonstrated that this compound can serve as a versatile intermediate in the construction of bioactive molecules, particularly those with intricate ring systems. Its ability to undergo further functionalization has made it a valuable tool in medicinal chemistry.

Recent studies have focused on the pharmacological properties of 2-(1-Phenylcyclopropyl)azetidine. Preclinical data suggest that this compound exhibits modulatory effects on key biological targets, including enzymes and receptors implicated in neurodegenerative diseases and cancer. For instance, its interaction with histone deacetylases (HDACs) has been explored, revealing potential therapeutic benefits in epigenetic regulation. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems.

The structural uniqueness of 2-(1-Phenylcyclopropyl)azetidine lies in its strained cyclopropane ring, which imparts rigidity to the molecule and enhances its stability. This feature is particularly advantageous in designing molecules with defined three-dimensional conformations, which are critical for binding to specific biological targets. Computational studies have provided insights into the electronic properties and conformational flexibility of this compound, further aiding in its rational design for therapeutic applications.

In terms of industrial applications, 2-(1-Phenylcyclopropyl)azetidine has found use as an intermediate in the synthesis of agrochemicals and advanced materials. Its compatibility with various reaction conditions allows for seamless integration into larger synthetic frameworks. Moreover, its environmental profile has been evaluated, with findings indicating that it poses minimal risk under standard usage conditions.

Looking ahead, ongoing research is exploring the potential of 2-(1-Phenylcyclopropyl)azetidine in green chemistry and sustainable processes. Its role as a catalyst or co-catalyst in asymmetric synthesis is being investigated, with promising results suggesting enhanced enantioselectivity in certain reactions. Additionally, efforts are underway to scale up its production using biotechnological methods, which could significantly reduce costs and improve accessibility.

In conclusion, 2-(1-Phenylcyclopropyl)azetidine stands as a testament to the ingenuity of modern chemical synthesis and its application across diverse scientific disciplines. With continuous advancements in understanding its properties and expanding its utility, this compound is poised to play a pivotal role in future innovations within the chemical sciences.